Cas no 868226-38-4 (ethyl 4-(2-{4-amino-5-(furan-2-amido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetamido)benzoate)

• Product Name: ethyl 4-(2-{4-amino-5-(furan-2-amido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetamido)benzoate
• CAS No: 868226-38-4
• MF: C₂₀H₁₉N₅O₆S
• MW: 457.459762811661
• CID: 6586401
• PubChem ID: 135545513
• Update Time: 2025-11-01

ethyl 4-(2-{4-amino-5-(furan-2-amido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2-{4-amino-5-(furan-2-amido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetamido)benzoate
• Benzoic acid, 4-[[2-[[4-amino-5-[(2-furanylcarbonyl)amino]-1,6-dihydro-6-oxo-2-pyrimidinyl]thio]acetyl]amino]-, ethyl ester
• AKOS024610370
• 868226-38-4
• AB00676045-01
• F1809-0278
• ethyl 4-(2-((4-amino-5-(furan-2-carboxamido)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)acetamido)benzoate
• ethyl 4-[[2-[[4-amino-5-(furan-2-carbonylamino)-6-oxo-1H-pyrimidin-2-yl]sulfanyl]acetyl]amino]benzoate

• Inchi： 1S/C20H19N5O6S/c1-2-30-19(29)11-5-7-12(8-6-11)22-14(26)10-32-20-24-16(21)15(18(28)25-20)23-17(27)13-4-3-9-31-13/h3-9H,2,10H2,1H3,(H,22,26)(H,23,27)(H3,21,24,25,28)
• InChI Key： RQXZAEINKUUJRX-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(NC(CSC2NC(=O)C(NC(C3=CC=CO3)=O)=C(N)N=2)=O)C=C1

Computed Properties

• Exact Mass: 457.10560452g/mol
• Monoisotopic Mass: 457.10560452g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 821
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 190Ų

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• pka: 7.47±0.50(Predicted)

Additional information on ethyl 4-(2-{4-amino-5-(furan-2-amido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetamido)benzoate

Professional Introduction to Ethyl 4-(2-{4-amino-5-(furan-2-amido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetamido)benzoate (CAS No. 868226-38-4)

Ethyl 4-(2-{4-amino-5-(furan-2-amido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetamido)benzoate, with the CAS number 868226-38-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The intricate structure of this molecule, characterized by its multiple functional groups, positions it as a potential candidate for further development in drug discovery and therapeutic applications.

The molecular framework of ethyl 4-(2-{4-amino-5-(furan-2-amido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetamido)benzoate incorporates several key pharmacophoric elements that are known to interact with biological targets. Specifically, the presence of an amide group, a sulfanyl group, and a pyrimidine core suggests potential interactions with enzymes and receptors involved in various metabolic pathways. These features make the compound an attractive scaffold for designing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules. Studies have indicated that compounds with similar structural motifs may exhibit inhibitory effects on enzymes that are overexpressed in diseases such as cancer and inflammation. The pyrimidine core of ethyl 4-(2-{4-amino-5-(furan-2-amido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetamido)benzoate is particularly noteworthy, as pyrimidine derivatives have been extensively studied for their antimicrobial and anti-inflammatory properties.

The acetamido group attached to the benzoate moiety introduces additional functionality that can modulate the pharmacokinetic properties of the compound. This modification can influence solubility, metabolic stability, and target specificity, which are critical factors in drug development. Researchers have been exploring strategies to optimize these properties through structural modifications, aiming to enhance the therapeutic efficacy while minimizing side effects.

In vitro studies have begun to shed light on the potential biological activities of ethyl 4-(2-{4-amino-5-(furan-2-amido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetamido)benzoate. Preliminary results suggest that this compound may possess inhibitory activity against certain kinases and proteases that are implicated in disease progression. For instance, the sulfanyl group within the molecule could serve as a hydrogen bond acceptor or participate in hydrophobic interactions with target proteins, thereby modulating their activity.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic asymmetric reactions and flow chemistry, have been employed to streamline the process and improve scalability. These techniques not only enhance efficiency but also allow for greater flexibility in modifying the molecular structure for optimal biological activity.

As interest in personalized medicine grows, compounds like ethyl 4-(2-{4-amino-5-(furan-2-amido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetamido)benzoate hold promise for tailored therapeutic approaches. The ability to fine-tune molecular properties based on individual patient profiles could lead to more effective treatments with reduced adverse effects. Ongoing research is focused on understanding how variations in structure can influence biological outcomes, paving the way for innovative drug design strategies.

The role of computational tools in drug discovery cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations are being used to elucidate the interactions between ethyl 4-(2-{4-amino-5-(furan-2-amido)-6-o x o -1 , 6 -dih y d ro p y r im id i n - 2 - y l s u l f an y l } a c e t a m i d o ) b e n z o a t e and its biological targets. These studies provide valuable insights into binding modes and energetics, which are essential for optimizing lead compounds into viable drugs.

The future direction of research on ethyl 4-(2-{4-amino -5 -( f u r a n - 2 - a m i d o ) - 6 - o x o -1 , 6 -dih y d ro p y r im id i n - 2 - y l s u l f an y l } acetam ido ) benzoate is likely to involve interdisciplinary approaches combining synthetic chemistry, medicinal chemistry, and bioinformatics. By integrating these disciplines, researchers can accelerate the discovery process and identify new therapeutic applications for this compound and related derivatives.

In conclusion,ethyl 4-(2-{4-amino -5 -(furan - 2 - am i d o ) - 6 - ox o -1 , 6 -dihydro pyrimidin - 2 - y l sulfanyl}acetam ido)benzoate (CAS No. 868226 -38 -4) represents a significant advancement in pharmaceutical research due to its complex structure and potential biological activities. Ongoing studies aim to fully elucidate its mechanisms of action and explore its therapeutic potential across various diseases. With continued innovation in synthetic methodologies and computational tools,this compound is poised to contribute substantially to the development of next-generation therapeutics.